Cas no 1361825-08-2 (3-Amino-2-(2,5-dichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-(2,5-dichlorophenyl)pyridine-6-methanol
• CAS No: 1361825-08-2
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928297
• Update Time: 2025-05-23

3-Amino-2-(2,5-dichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,5-dichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-7-1-3-10(14)9(5-7)12-11(15)4-2-8(6-17)16-12/h1-5,17H,6,15H2
• InChI Key： SAFZOHBYYSVEAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=CC=C(CO)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,5-dichlorophenyl)pyridine-6-methanol

3-Amino-2-(2,5-Dichlorophenyl)Pyridine-6-Methanol: A Comprehensive Overview

3-Amino-2-(2,5-dichlorophenyl)pyridine-6-methanol (CAS No. 1361825-08-2) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol, has garnered attention due to its unique structural properties and potential bioactivity. In this article, we will delve into its synthesis, properties, applications, and recent advancements in research.

The molecular structure of 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol is characterized by a pyridine ring substituted with an amino group at position 3, a dichlorophenyl group at position 2, and a hydroxymethyl group at position 6. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in various diseases. For instance, studies published in 2023 have demonstrated its potential as a lead compound for developing inhibitors of kinase enzymes, which are implicated in cancer progression. The amino and hydroxymethyl groups provide reactive sites for further modification, enabling the creation of derivatives with enhanced bioactivity and selectivity.

In addition to its medicinal applications, 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol has found utility in agrochemicals. Its ability to modulate plant growth and development has been explored in recent agricultural studies. For example, derivatives of this compound have shown promise as plant growth regulators, capable of enhancing crop yield under stress conditions such as drought or salinity. These findings underscore its versatility across different domains of applied chemistry.

The synthesis of 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol typically involves multi-step processes that combine substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the construction of the dichlorophenyl-pyridine moiety. Such innovations not only improve yield but also reduce the environmental footprint of chemical manufacturing.

From an analytical standpoint, 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and intermolecular interactions. Recent research has also employed computational methods to predict its binding affinities with various biological targets, further aiding in drug design efforts.

In conclusion, 3-amino-2-(2,5-dichlorophenyl)pyridine-6-methanol (CAS No. 1361825-08-2) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure lends itself to diverse applications in medicine, agriculture, and materials science. As research continues to uncover new facets of its properties and functionalities, this compound is poised to play an increasingly important role in advancing chemical innovation.